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Compound of Interest

4-Chloro-3,5-
Compound Name:
dinitrobenzotrifluoride

Cat. No.: B147460

An In-depth Technical Guide to 4-Chloro-3,5-
dinitrobenzotrifluoride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and reactive
properties of 4-Chloro-3,5-dinitrobenzotrifluoride. The information is curated for researchers,
scientists, and professionals in drug development, with a focus on structured data presentation,
detailed experimental protocols, and logical workflow visualizations.

Core Properties

4-Chloro-3,5-dinitrobenzotrifluoride, with the CAS number 393-75-9, is a yellow crystalline
solid.[1] It is also known by several synonyms including 2-chloro-1,3-dinitro-5-
(trifluoromethyl)benzene and 3,5-Dinitro-4-chlorobenzotrifluoride.[2]

Physical and Chemical Data

The fundamental physical and chemical properties of 4-Chloro-3,5-dinitrobenzotrifluoride
are summarized in the table below for easy reference and comparison.
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Property Value Source
Molecular Formula C7H2CIF3N204 [3]
Molecular Weight 270.55 g/mol [3]
Appearance Yellow crystalline solid [1114]
Melting Point 50-55 °C [5]
Boiling Point 222 °C [6]
Density 1.511 g/mL at 25 °C [6]
Flash Point 126 °C (closed cup) [5]

Vapor Pressure

0.000134 mmHg

[1]

Solubility Insoluble in water [5]
2-chloro-1,3-dinitro-5-

IUPAC Name ) [2]
(trifluoromethyl)benzene

CAS Number 393-75-9
HFHAVERNVFNSHL-

InChl Key [5]
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Experimental Protocols

This section details the methodologies for key experiments involving 4-Chloro-3,5-

dinitrobenzotrifluoride, including its synthesis and its application in analytical chemistry.

Synthesis of 4-Chloro-3,5-dinitrobenzotrifluoride

A common method for the synthesis of 4-Chloro-3,5-dinitrobenzotrifluoride is through the

nitration of 4-chlorobenzotrifluoride. The following protocol is based on established patent

literature.
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Materials:

4-chlorobenzotrifluoride

Nitric acid (90%)

Oleum (30% SOs)

Sulfuric acid

Ice water

Procedure:

A nitrating mixture is prepared by combining nitric acid, oleum, and sulfuric acid.

 4-chlorobenzotrifluoride is added dropwise to the nitrating mixture while maintaining a
controlled temperature.

e The reaction mixture is then heated to 90°C and maintained at this temperature for
approximately 20 hours to ensure complete dinitration.

 After the reaction is complete, the mixture is cooled and poured into ice water to precipitate
the crude product.

The solid 4-Chloro-3,5-dinitrobenzotrifluoride is then collected by filtration.

Purification: The crude product can be purified by recrystallization. While specific solvent
systems are not extensively detailed in the literature, common solvents for recrystallizing
organic compounds, such as ethanol or a hexane/ethyl acetate mixture, could be explored. The
choice of solvent will depend on the solubility of the compound and its impurities.

Derivatization of Amino Acids for HPLC Analysis

4-Chloro-3,5-dinitrobenzotrifluoride is utilized as a pre-column derivatizing reagent for the
analysis of amino acids by High-Performance Liquid Chromatography (HPLC).[1][7][8] This
reaction targets the primary and secondary amine groups of amino acids.
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Materials:

Amino acid standard or sample

4-Chloro-3,5-dinitrobenzotrifluoride (CNBF) solution (70 mmol/L in acetonitrile)

Borate buffer (pH 9.0)

Acetonitrile

Acetate buffer (pH 4.9)

Triethylamine

Procedure:

In a reaction vial, mix the amino acid sample with the borate buffer (pH 9.0).

Add the CNBF solution in acetonitrile to the vial. The molar ratio of amino acids to CNBF

should be approximately 1:5.25.[1][7]

Heat the reaction mixture at 60°C for 30 minutes.[1][7]

After cooling, the derivatized amino acid solution is ready for HPLC analysis.

HPLC Conditions:

e Column: Kromasil ODS Cis column (250mm x 4.6mm, 5um)[1][7]

e Mobile Phase A: Acetonitrile[1]

» Mobile Phase B: Acetate buffer, acetonitrile, triethylamine (82.8:17:0.2, v/viv), pH 4.9[1]
o Elution: Gradient elution[1]

e Flow Rate: 0.4 mL/min[1]

e Detection: UV at 260 nm|[1]
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e Column Temperature: Room temperature[1]

Reactivity and Chemical Behavior

The chemical reactivity of 4-Chloro-3,5-dinitrobenzotrifluoride is largely dictated by the
presence of the electron-withdrawing nitro (-NOz) and trifluoromethyl (-CF3) groups on the
benzene ring. These groups make the chlorine atom susceptible to nucleophilic aromatic
substitution.

The reaction with amines, as detailed in the derivatization protocol, is a prime example of this
reactivity. The lone pair of electrons on the nitrogen atom of the amine attacks the carbon atom
bonded to the chlorine, leading to the displacement of the chloride ion.

Visualized Workflows

The following diagrams, generated using the DOT language, illustrate key logical relationships
and experimental workflows involving 4-Chloro-3,5-dinitrobenzotrifluoride.

4-chlorobenzotrifluoride
Precipitation q A Pure 4-Chloro-3,5-
—> Crude Product )—| Recrystallization dinitrobenzotrifiuoride
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Caption: Synthesis workflow for 4-Chloro-3,5-dinitrobenzotrifluoride.
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Caption: Workflow for amino acid derivatization using CNBF for HPLC analysis.

Safety and Toxicology

4-Chloro-3,5-dinitrobenzotrifluoride is a hazardous substance and should be handled with
appropriate safety precautions.

GHS Hazard Statements:

e H302: Harmful if swallowed.

e H310: Fatal in contact with skin.

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.
Toxicological Data:

e Oral LD50 (rat): 930 mg/kg

e Dermal LD50 (rabbit): 161 mg/kg

Due to its toxicity, appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat, should be worn when handling this compound. Work should be
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conducted in a well-ventilated fume hood.

Applications

The primary applications of 4-Chloro-3,5-dinitrobenzotrifluoride are:

o Chemical Intermediate: It serves as a key building block in the synthesis of other organic
molecules, particularly herbicides.[2]

e Analytical Reagent: As demonstrated, it is an effective derivatizing agent for the analysis of
amino acids and other primary and secondary amines by HPLC.[1][7][8][9] Its reaction with
amines allows for sensitive UV detection.

o Proteomics Research: It is used for the modification of cysteine residues in proteins, aiding
in their identification and analysis.[10]

As of the current literature, there is no evidence to suggest the direct involvement of 4-Chloro-
3,5-dinitrobenzotrifluoride in specific biological signaling pathways. Its utility in the life
sciences is primarily as an analytical tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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